5,5-Difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde

• IUPAC Name: 5,5-difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde
• InChI: InChI=1S/C9H10F2N2O/c1-13-8-2-3-9(10,11)4-6(8)7(5-14)12-13/h5H,2-4H2,1H3
• InChI Key: PXXIBAYNFZPCHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CC(CC2)(F)F)C(=N1)C=O
• Molecular Formula: C9H10F2N2O
• Molecular Weight: 200.19 g/mol

Description

5,5-Difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in the field of medicinal chemistry and drug discovery due to its potential for developing novel drugs.

Scientific Research Applications

Synthesis and Antimicrobial Applications

A study detailed the design, synthesis, and characterization of new pyrazole derivatives through a Vilsmeier–Haack reaction approach. These compounds demonstrated a broad spectrum of antimicrobial activities and moderate to good antioxidant activities. The anti-bacterial results were further supported by in silico molecular docking studies for the inhibition of E. coli MurB enzyme, suggesting their potential as good inhibitors (Bhat et al., 2016).

Fluorescent Dyes and Sensing Applications

Another study highlighted the synthesis of highly fluorescent dyes containing a pyrazolylpyrene chromophore, which showed bright fluorescence in chloroform solution and weak fluorescence in the solid state. These compounds, due to their behavior as weak bases and changes in emission spectra upon protonation, may be of interest for sensing in strongly acidic environments (Wrona-Piotrowicz et al., 2022).

Structural Analysis and Intermolecular Interactions

Research into N-unsubstituted 1,2,4-triazole-3-carbaldehydes has provided insight into the structural behaviors of these compounds, including their ability to dimerize in the solid state to form carbonyl-free hemiaminals. This study sheds light on the complex intermolecular interactions these molecules engage in, which could be relevant in the development of new materials or drugs (Browne, 1971).